1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether

• Molecular Formula: C19H17ClN4OS
• Molecular Weight: 384.9 g/mol
• IUPAC Name: 3-benzyl-6-[2-(4-chlorophenoxy)propan-2-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H17ClN4OS/c1-19(2,25-15-10-8-14(20)9-11-15)17-23-24-16(21-22-18(24)26-17)12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3
• InChI Key: FXNJLXGHMNOBOS-UHFFFAOYSA-N
• SMILES: CC(C)(C1=NN2C(=NN=C2S1)CC3=CC=CC=C3)OC4=CC=C(C=C4)Cl

Description

1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether, also known as BTT-3033, is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether works by inhibiting the activity of the PI3K/Akt/mTOR signaling pathway. This pathway is involved in various cellular processes such as cell growth, proliferation, and survival. Dysregulation of this pathway is often observed in cancer cells, leading to uncontrolled cell growth and proliferation. By inhibiting this pathway, 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether can effectively inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether has been shown to have various biochemical and physiological effects. Studies have shown that 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether can effectively inhibit the growth and proliferation of cancer cells, particularly in breast cancer and glioblastoma. 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether has also been shown to inhibit the aggregation of beta-amyloid peptides, which are known to play a role in the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether in lab experiments is its specificity for the PI3K/Akt/mTOR signaling pathway. This specificity allows for targeted inhibition of cancer cells without affecting normal cells. However, one of the limitations of using 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the use of 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether in scientific research. One direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the exploration of the potential of 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether in the treatment of other diseases such as Parkinson's disease and Huntington's disease. Additionally, the use of 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether in combination with other drugs or therapies could enhance its efficacy and reduce potential side effects. Finally, the development of 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether derivatives with improved solubility and bioavailability could further enhance its potential in scientific research.

Synthesis Methods

The synthesis of 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether involves the reaction of 4-chlorophenyl ether with 1-(3-bromobenzyl)-1H-1,2,4-triazole-3-thiol in the presence of potassium carbonate and copper(I) iodide. The resulting product is then treated with methyl iodide to obtain the final compound. The purity and yield of 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether can be improved by using various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether has shown potential in various scientific research applications, particularly in the field of cancer research. Studies have shown that 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether can inhibit the growth and proliferation of cancer cells by targeting the PI3K/Akt/mTOR signaling pathway. This pathway is often dysregulated in cancer cells, leading to uncontrolled cell growth and proliferation. 1-(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methylethyl 4-chlorophenyl ether has also shown potential in the treatment of Alzheimer's disease by inhibiting the aggregation of beta-amyloid peptides, which are known to play a role in the development of the disease.